Cas no 35572-78-2 (2-Methyl-3,5-dinitroaniline)

• Product Name: 2-Methyl-3,5-dinitroaniline
• CAS No: 35572-78-2
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• MDL: MFCD00024526
• CID: 308399
• PubChem ID: 37182
• Update Time: 2025-11-06

2-Methyl-3,5-dinitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3,5-dinitroaniline
• 2-Amino-4,6-dinitrotoluene Solution
• 2-Methyl-3,5-dinitro-phenylamine
• Benzenamine,2-methyl-3,5-dinitro-
• EPA Method 529 IS Fortification Solution
• Explosive Stock Solution A
• Method 8330 - Explosives by HPLC
• 2-Adnt
• 2-Amino-4,6-dinitrotoluene
• 2-amino-dinitrotoluene
• 2-Methyl-3,5-dinitrobenzenamine
• 3,5-dinitro-2-methylaniline
• 3,5-Dinitro-o-toluidine
• 4-amino-2,6-dinitrotoluene
• Benzenamine,2-methyl-3,5-dinitro
• o-Toluidine,3,5-dinitro
• Benzenamine, 2-methyl-3,5-dinitro-
• 2,4-Dinitro-6-aminotoluene
• o-Toluidine, 3,5-dinitro-
• IEEJAAUSLQCGJH-UHFFFAOYSA-N
• 189OOM840S
• 2-methyl-3,5-dinitrophenylamine
• 2-Amino-4,6-dinitrotoluol
• 2-methyl-3,5-dinitro-aniline
• FT-0639265
• UNII-189OOM840S
• 2-Amino-4,6-dinitrotoluene (3,5-Dinitro-2-methylaniline)
• AC-10511
• CCRIS 5187
• BB 0254315
• Q27109181
• Amino-4,6-dinitrotoluene, 2-
• 35572-78-2
• CHEBI:19452
• NS00008400
• A822876
• DTXSID6044068
• 2-Amino-4,6-dinitrotoluene, vial of 100 mg, analytical standard
• MFCD00024526
• 2-Amino-1-methyl-4,6-dinitrobenzene
• SCHEMBL938651
• Benzenamine, 3,5-dinitro-2-methyl-
• DS-4857
• EN300-1855148
• AKOS000560910
• BRN 2377515
• DB-020416
• STK761210
• Benzenamine, 3,5-dinitro-2-methyl-(9CI)
• 2ADNT
• oToluidine, 3,5dinitro
• Benzenamine, 2methyl3,5dinitro
• 3,5Dinitrootoluidine
• DTXCID4024068
• 3-12-00-01947 (Beilstein Handbook Reference)
• 2Methyl3,5dinitrobenzenamine
• Benzenamine, 3,5dinitro2methyl (9CI)
• Benzenamine, 3,5dinitro2methyl

• MDL： MFCD00024526
• Inchi： 1S/C7H7N3O4/c1-4-6(8)2-5(9(11)12)3-7(4)10(13)14/h2-3H,8H2,1H3
• InChI Key： IEEJAAUSLQCGJH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1C)N)[N+](=O)[O-])=O
• BRN： 2377515

Computed Properties

• Exact Mass: 197.04400
• Monoisotopic Mass: 197.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.5115 (rough estimate)
• Boiling Point: 334.23°C (rough estimate)
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: 1.5860 (estimate)
• PSA: 117.66000
• LogP: 3.02120
• Color/Form: 1000 μg/mL in acetonitrile

2-Methyl-3,5-dinitroaniline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302 + H312 + H332-H319
• Warning Statement： P210-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：
• Risk Phrases：R11; R23/24/25; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dinitrotoluenes

Additional information on 2-Methyl-3,5-dinitroaniline

2-Methyl-3,5-dinitroaniline (CAS No. 35572-78-2): Properties, Applications, and Market Insights

2-Methyl-3,5-dinitroaniline (CAS No. 35572-78-2) is an important nitroaromatic compound widely used in various industrial applications. This yellow crystalline solid belongs to the class of dinitroaniline derivatives, known for their unique chemical properties and versatility. With the growing interest in specialty chemicals, this compound has gained attention for its role in advanced material synthesis and other technical applications.

The molecular structure of 2-methyl-3,5-dinitroaniline features a benzene ring substituted with two nitro groups at the 3 and 5 positions, and a methyl group at the 2 position. This specific arrangement contributes to its chemical stability and makes it valuable for various synthetic processes. Recent searches on scientific databases show increasing interest in "nitroaromatic compound applications" and "safe handling of dinitroanilines," reflecting current industry concerns.

In the pharmaceutical sector, 2-methyl-3,5-dinitroaniline serves as a key intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential for creating novel compounds with specific biological activities. The compound's electron-withdrawing properties make it valuable in designing molecules with precise electronic characteristics, a topic frequently searched in relation to "molecular design principles."

The dye and pigment industry utilizes 2-methyl-3,5-dinitroaniline as a precursor for producing colorants with excellent lightfastness. Its molecular structure allows for the creation of dyes with specific color shades and properties. Current market trends show growing demand for "eco-friendly dye intermediates" and "high-performance pigments," areas where this compound finds relevant applications.

From a material science perspective, 2-methyl-3,5-dinitroaniline derivatives are being explored for advanced polymer applications. The compound's ability to modify polymer properties makes it interesting for researchers working on "functional materials" and "smart polymers." These search terms have shown significant growth in scientific literature queries over the past year.

The synthesis of 2-methyl-3,5-dinitroaniline typically involves nitration reactions of appropriate aniline precursors. Process optimization for these reactions remains an active area of research, with many professionals searching for "efficient nitration methods" and "green chemistry approaches" to compound synthesis. The industry is particularly focused on developing more sustainable production methods for such specialty chemicals.

Analytical characterization of 2-methyl-3,5-dinitroaniline employs various techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for quality control and verification of chemical purity. Recent search data indicates growing interest in "analytical methods for nitro compounds" and "spectroscopic characterization techniques," reflecting the importance of proper compound analysis.

In terms of physical properties, 2-methyl-3,5-dinitroaniline exhibits moderate solubility in organic solvents and limited water solubility. Its melting point and other thermal characteristics make it suitable for applications requiring specific temperature stability. These properties are frequently queried in relation to "material compatibility" and "processing parameters" for industrial applications.

The global market for dinitroaniline derivatives including 2-methyl-3,5-dinitroaniline shows steady growth, driven by demand from various industries. Market analysis reports highlight increasing searches for "specialty chemical market trends" and "nitro compound applications," indicating sustained interest in this chemical class. Asia-Pacific regions particularly show growing consumption patterns for such intermediates.

Environmental considerations regarding 2-methyl-3,5-dinitroaniline focus on proper handling and disposal methods. While not classified as hazardous under normal conditions, appropriate safety measures are recommended during its use. Recent environmental regulations have led to increased searches for "green chemical alternatives" and "sustainable synthesis methods," influencing research directions in this field.

Future research directions for 2-methyl-3,5-dinitroaniline include exploring its potential in electronic materials and advanced coatings. The compound's electronic properties make it interesting for applications in "organic electronics" and "functional coatings," both trending topics in materials science research. These emerging applications could drive new demand patterns in the coming years.

Quality standards for 2-methyl-3,5-dinitroaniline production continue to evolve, with manufacturers focusing on higher purity grades. Industry professionals frequently search for "chemical purity standards" and "analytical testing protocols," reflecting the importance of quality control in specialty chemical production. These aspects are crucial for meeting diverse application requirements.

In conclusion, 2-methyl-3,5-dinitroaniline (CAS No. 35572-78-2) represents an important chemical intermediate with diverse applications across multiple industries. Its unique properties and versatility ensure continued relevance in chemical research and industrial processes. As market demands evolve and new applications emerge, this compound is likely to maintain its position as a valuable specialty chemical in the global market.